Cas no 874801-64-6 (3-4-(Tert-butoxycarbonyl)-1,4-diazepan-1-ylpropanoic Acid)

• Product Name: 3-4-(Tert-butoxycarbonyl)-1,4-diazepan-1-ylpropanoic Acid
• CAS No: 874801-64-6
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• MDL: MFCD05664951
• CID: 1067522
• PubChem ID: 18526454
• Update Time: 2025-06-07

3-4-(Tert-butoxycarbonyl)-1,4-diazepan-1-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(tert-Butoxycarbonyl)-1,4-diazepan-1-yl]propanoic acid, 95
• 3-[4-[(2-methylpropan-2-yl)oxycarbonyl]-1,4-diazepan-1-yl]propanoic acid
• 3-[4-(tert-Butoxycarbonyl)-1,4-diazepan-1-yl]propanoic acid
• 3-4-(Tert-butoxycarbonyl)-1,4-diazepan-1-ylpropanoic Acid
• 3-(4-(tert-Butoxycarbonyl)-1,4-diazepan-1-yl)propanoic acid
• FT-0760950
• AKOS023790681
• 874801-64-6
• 3-(4-(tert-Butoxycarbonyl)-1,4-diazepan-1-yl)propanoicacid
• AS-8840
• MFCD05664951
• CS-0322178
• 3-{4-[(tert-butoxy)carbonyl]-1,4-diazepan-1-yl}propanoic acid
• DTXSID60594839
• DB-076974
• 3-[4-(tert-Butoxycarbonyl)-1,4-diazepan-1-yl]propanoic acid, 95%

• MDL： MFCD05664951
• Inchi： 1S/C13H24N2O4/c1-13(2,3)19-12(18)15-7-4-6-14(9-10-15)8-5-11(16)17/h4-10H2,1-3H3,(H,16,17)
• InChI Key： QXUVNKBILZAHRW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCN(CCC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 70.1Ų